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Compound of Interest

Compound Name: 2-Chlorobenzenesulfonamide

Cat. No.: B1218434 Get Quote

An In-depth Technical Guide to 2-Chlorobenzenesulfonamide: Molecular Structure,

Properties, and Synthetic Protocols

Introduction
2-Chlorobenzenesulfonamide is an organic compound that serves as a crucial intermediate

in the synthesis of a variety of pharmaceuticals and agrochemicals.[1] Its chemical structure,

characterized by a sulfonamide group and a chlorine atom attached to a benzene ring, imparts

specific reactivity that makes it a versatile building block in medicinal chemistry. This technical

guide provides a comprehensive overview of its molecular structure, physicochemical

properties, and detailed experimental protocols for its synthesis and characterization, tailored

for researchers and professionals in the field of drug development.

Molecular Structure and Properties
The fundamental characteristics of 2-Chlorobenzenesulfonamide are summarized in the table

below, providing essential data for laboratory and research applications.
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Property Value Reference(s)

Molecular Formula C₆H₆ClNO₂S [1]

Molecular Weight 191.64 g/mol [1][2][3]

CAS Number 6961-82-6 [1]

Appearance White to light yellow powder [2]

Melting Point 189-193 °C [2][3]

Linear Formula ClC₆H₄SO₂NH₂ [3]

SMILES String NS(=O)(=O)c1ccccc1Cl [3]

InChI Key
JCCBZCMSYUSCFM-

UHFFFAOYSA-N
[3]

Below is a two-dimensional diagram representing the molecular structure of 2-
Chlorobenzenesulfonamide.

Caption: 2D representation of the 2-Chlorobenzenesulfonamide molecule.

Experimental Protocols
Synthesis of 2-Chlorobenzenesulfonamide
The synthesis of 2-Chlorobenzenesulfonamide can be achieved through the

chlorosulfonation of chlorobenzene followed by amination. The following is a plausible

experimental protocol.

Materials:

Chlorobenzene

Chlorosulfonic acid

Ammonium hydroxide (concentrated)

Dichloromethane (DCM)
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Sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Ice

Procedure:

Chlorosulfonation: In a round-bottom flask equipped with a dropping funnel and a stirrer, cool

chlorosulfonic acid (3 equivalents) to 0°C in an ice bath. Slowly add chlorobenzene (1

equivalent) dropwise to the cooled acid while maintaining the temperature below 10°C.

Reaction: After the addition is complete, allow the mixture to slowly warm to room

temperature and stir for 2-3 hours. The reaction progress can be monitored by thin-layer

chromatography (TLC).

Quenching: Carefully pour the reaction mixture onto crushed ice with constant stirring. This

will precipitate the 2-chlorobenzenesulfonyl chloride.

Extraction: Extract the aqueous mixture with dichloromethane. Wash the organic layer

sequentially with water, saturated sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure to obtain the crude 2-chlorobenzenesulfonyl

chloride.

Amination: Dissolve the crude 2-chlorobenzenesulfonyl chloride in a suitable organic solvent

(e.g., acetone). Add this solution dropwise to a stirred, cooled (0°C) solution of concentrated

ammonium hydroxide.

Product Isolation: Stir the reaction mixture for 1-2 hours at room temperature. The product,

2-Chlorobenzenesulfonamide, will precipitate out of the solution.

Purification: Collect the solid product by filtration, wash with cold water, and recrystallize from

an appropriate solvent system (e.g., ethanol/water) to yield the pure compound.

Start: Chlorobenzene & Chlorosulfonic Acid Chlorosulfonation Quenching on Ice Extraction with DCM Amination with NH4OH Purification End Product: 2-Chlorobenzenesulfonamide
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Caption: Workflow for the synthesis of 2-Chlorobenzenesulfonamide.

Characterization of 2-Chlorobenzenesulfonamide
The identity and purity of the synthesized 2-Chlorobenzenesulfonamide can be confirmed

using various analytical techniques.

1. Infrared (IR) Spectroscopy:

Objective: To identify the functional groups present in the molecule.

Methodology: A small amount of the dried sample is mixed with potassium bromide (KBr)

and pressed into a thin pellet. The IR spectrum is then recorded using an FTIR spectrometer.

Expected Peaks: Characteristic absorption bands for the sulfonamide group (N-H stretching,

S=O stretching) and the chloro-substituted benzene ring (C-Cl stretching, C=C stretching)

should be observed.

2. X-ray Crystallography:

Objective: To determine the precise three-dimensional arrangement of atoms in the crystal

lattice.

Methodology: Single crystals of 2-Chlorobenzenesulfonamide suitable for X-ray diffraction

are grown by slow evaporation of a saturated solution in an appropriate solvent (e.g.,

ethanol).[3] A selected crystal is mounted on a goniometer and subjected to X-ray radiation.

The diffraction pattern is collected and analyzed to solve the crystal structure.

Role in Drug Development
While 2-Chlorobenzenesulfonamide's own biological activity is not extensively documented, it

is a key precursor for the synthesis of various biologically active sulfonamides. The

sulfonamide functional group is a well-known pharmacophore present in a wide range of drugs,

including antibacterial, diuretic, and hypoglycemic agents.
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Caption: Role of 2-Chlorobenzenesulfonamide as a synthetic intermediate.

The structural modifications of 2-Chlorobenzenesulfonamide, typically at the sulfonamide

nitrogen, can lead to the development of novel compounds with specific therapeutic properties.

This makes it a valuable starting material for drug discovery and development pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2-Chlorobenzenesulfonamide molecular structure and
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1218434#2-chlorobenzenesulfonamide-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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